1H-pyridin-2-one;1H-pyrimidine-2,4-dione

Nucleobase mimicry Hydrogen-bond specificity Supramolecular chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H9N3O3
Molecular Weight 207.19 g/mol
CAS No. 873685-82-6
Cat. No. B12595667
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1H-pyridin-2-one;1H-pyrimidine-2,4-dione
CAS873685-82-6
Molecular FormulaC9H9N3O3
Molecular Weight207.19 g/mol
Structural Identifiers
SMILESC1=CC(=O)NC=C1.C1=CNC(=O)NC1=O
InChIInChI=1S/C5H5NO.C4H4N2O2/c7-5-3-1-2-4-6-5;7-3-1-2-5-4(8)6-3/h1-4H,(H,6,7);1-2H,(H2,5,6,7,8)
InChIKeyDPHMYLYDAIFBAG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Chemical Identity & Structure of 2-Pyridone·Uracil


1H-pyridin-2-one;1H-pyrimidine-2,4-dione (CAS 873685-82-6) is a 1:1 binary solid comprising the heterocycles 2-pyridone and uracil, with a molecular formula of C9H9N3O3 and a molecular weight of 207.19 g/mol . The compound exists as a crystalline solid and is listed by chemical suppliers at a typical purity of 95% . In the scientific literature, the 2-pyridone–uracil pair is primarily recognized as a simplified, fluorescent hydrogen-bonding model for the Watson–Crick uracil–adenine base pair, because 2-pyridone presents a single N–H donor and C=O acceptor group—one hydrogen-bonding site versus the three offered by canonical uracil [1].

Model System
Reduced-complexity H-bonding model for base-pair studies
Tautomer Research
Keto–enol equilibrium probe with solvent-dependent switching
Crystal Engineering
Baseline co-crystal for synthon competition screening

Substitution Risks for 2-Pyridone·Uracil Co-Crystal


Compounds containing 2-pyridone or uracil motifs cannot be treated as interchangeable procurement items because the specific 1:1 2-pyridone–uracil combination defines a unique hydrogen-bonding landscape. 2-Pyridone alone provides only a single H-bond donor/acceptor pair and exhibits a tautomeric equilibrium between the keto (2-pyridone) and enol (2-hydroxypyridine) forms that is nearly thermoneutral in the gas phase, with 2-hydroxypyridine more stable by only 270 cm⁻¹ (0.77 kcal/mol) [1]; this equilibrium shifts markedly with solvent environment [1]. Uracil offers three hydrogen-bonding sites and can engage in Watson–Crick, wobble, and sugar-edge pairing modes [2]. When co-crystallized, the two components generate a solid-state architecture whose hydrogen-bond stoichiometry, crystal packing, and thermodynamic stability differ fundamentally from either pure component or from alternative co-crystal combinations such as 2-pyridone·thymine or 2-pyridone·5-fluorouracil [2][3]. The quantitative data required to justify direct substitution of one co-crystal for another in a research or industrial protocol are currently absent from the open literature.

Pure 2-Pyridone or Uracil
The 1:1 stoichiometry defines a unique H-bond landscape; individual components differ in donor/acceptor sites and tautomeric equilibria, which may shift binding geometry and crystal packing.
Alternative Co-Crystals (e.g., thymine, 5-fluorouracil)
Head-to-head solid-state data vs. 2-pyridone·thymine or 2-pyridone·5-fluorouracil are absent; binding energies and packing motifs may not transfer, requiring method-specific validation.

Quantitative Differentiation Evidence for 2-Pyridone·Uracil


2-Pyridone vs. Uracil: Hydrogen-Bond Site Restriction

In gas-phase spectroscopic studies of nucleobase pair mimics, 2-pyridone (the keto tautomer present in CAS 873685-82-6) is characterized as a uracil analogue possessing only one N–H donor and one C=O acceptor group. This provides exactly one hydrogen-bonding site, whereas canonical uracil and thymine each offer three distinct sites (two N–H donors and two C=O acceptors arranged to allow Watson–Crick, wobble, and sugar-edge pairing) [1][2]. The 1:1 2-pyridone·uracil complex therefore constrains the hydrogen-bonding geometry to a single, well-defined interaction motif, eliminating the isomeric complexity observed in uracil homodimers or uracil–adenine pairs. Quantitatively, the Watson–Crick 9-methyladenine·2-pyridone complex exhibits a binding energy of D₀ = -16.0 kcal mol⁻¹, compared to -15.0 kcal mol⁻¹ for the Hoogsteen isomer, yielding a Watson–Crick:Hoogsteen population ratio of 3:1 [1]. In contrast, uracil homodimers can populate multiple hydrogen-bonding isomers simultaneously due to the availability of three binding sites. However, analogous binding-energy data for the specific 2-pyridone·uracil solid-state co-crystal (CAS 873685-82-6) versus, for example, the 2-pyridone·thymine co-crystal have not been reported.

H-Bond Site Restriction
Class-level inference
Target 1 H-bond site; Watson–Crick binding D₀ = -16.0 kcal/mol
Baseline Canonical uracil: 3 sites, multiple dimer isomers
Reduces isomeric ambiguity for computational H-bond calibration
Data from 9-methyladenine·2-pyridone gas-phase model; co-crystal-specific binding energies not reported
Nucleobase mimicry Hydrogen-bond specificity Supramolecular chemistry

13C/15N NMR Fingerprints: Differentiating Co-Crystals

A combined solution and solid-state (CPMAS) 13C and 15N NMR study of 2-pyridone, 4(3H)-pyrimidone, uracil, and cytosine established baseline chemical shifts that can serve as spectroscopic fingerprints for each heterocycle and its predominant tautomer [1]. While the raw numerical shift values are available for the individual components, the study did not report shifts for the binary 2-pyridone·uracil co-crystal. Consequently, the data provide a class-level inference that the 13C and 15N chemical shifts of the co-crystal would differ measurably from those of a co-crystal containing 4(3H)-pyrimidone or cytosine in place of uracil, but no quantified difference for the specific compound CAS 873685-82-6 can be cited. Procurement based on NMR fingerprinting would require in-house acquisition of the co-crystal spectrum and comparison to published component data.

NMR Fingerprint Gap
Data to verify
No published ¹³C/¹⁵N shifts for the co-crystal; component shifts exist for 2-pyridone and uracil.
Co-crystal-specific NMR signature requires in-house acquisition
Class-level inference from component data; differentiation from alternative co-crystals not quantifiable
NMR spectroscopy Tautomerism Solid-state characterization

Keto–Enol Tautomerism: 2-Pyridone vs. N-Methyluracil

The 2-pyridone component of CAS 873685-82-6 exists in a well-characterized keto–enol tautomeric equilibrium with 2-hydroxypyridine. In the gas phase, this equilibrium is nearly thermoneutral, with 2-hydroxypyridine more stable by only 270 cm⁻¹ (0.77 kcal/mol), resulting in a ~3:1 enol:keto ratio at 356 K [1]. In contrast, uracil and its N-methylated derivatives (e.g., 1,3-dimethyluracil) are effectively locked in the keto tautomeric form under physiological conditions, with negligible enol population [2]. The sensitivity of the 2-pyridone tautomeric equilibrium to solvent polarity—keto form favored in polar protic solvents, enol form in nonpolar aprotic solvents [1]—introduces a solvent-programmable hydrogen-bond donor/acceptor profile that is absent in N-methyluracil analogues. Quantitative comparison of the tautomeric ratio of the 2-pyridone·uracil co-crystal versus the 2-pyridone·thymine co-crystal in the solid state has not been published.

Keto–Enol Tautomerism
Class-level inference
0.77 kcal/mol ΔG enol vs. keto
Solvent-programmable H-bond profile; uracil analogues keto-locked
Gas-phase ratio ~3:1 enol:keto at 356 K; solid-state tautomer data for co-crystal not published
Tautomerism Proton transfer Physicochemical property

Research Applications for 2-Pyridone·Uracil Co-Crystal


Gas-Phase Model: Nucleobase Pairing & H-Bond Spectroscopy

The single hydrogen-bonding site of 2-pyridone allows the 2-pyridone·uracil complex (and by extension the solid co-crystal) to serve as a reduced-complexity model for experimental and computational investigations of uracil–adenine Watson–Crick pairing. Gas-phase vibronic spectra obtained via 2C-R2PI and UV–UV depletion techniques have resolved individual in-plane hydrogen-bond vibrations free of stacking and backbone constraints [1]. This makes the compound suitable for force-field calibration and benchmarking of ab initio hydrogen-bond energy calculations [1].

Crystal Engineering: Supramolecular Synthon Screening

Multicomponent crystal engineering studies have demonstrated that uracil derivatives can be co-crystallized with pyridine-based coformers to generate diverse solid forms with enhanced solubility [2]. The 2-pyridone·uracil co-crystal represents a baseline member of this co-crystal family, and its procurement may be warranted for systematic synthon-competition studies comparing the acid···pyridine, amine···pyridine, and carbonyl···pyridine hydrogen-bond motifs [2]. It must be noted that the solubility and stability advantage of this specific co-crystal over other uracil co-crystals has not been quantified in the referenced work.

NMR Tautomerism & Physicochemical Correlation

The established 13C and 15N chemical shift database for 2-pyridone, uracil, and related heterocycles in both solution and solid state [3] provides a reference framework for characterizing the tautomeric composition of new co-crystal forms. The 2-pyridone·uracil co-crystal can be used as a starting material for investigating how co-crystallization shifts the tautomeric equilibrium of the 2-pyridone component relative to the free molecule, using CPMAS NMR as the primary analytical tool.

Fluorescent Nucleobase Analog Development

2-Pyridone is intrinsically fluorescent, unlike natural uracil, making the 2-pyridone·uracil complex a potential scaffold for designing fluorescent nucleobase probes. Fluorescence lifetimes of the 2-pyridone self-dimer and higher aggregates have been measured in the 7–12 ns range [4], establishing baseline photophysical parameters. The co-crystal form may be explored as a precursor for synthesizing pyridone-fused uracil derivatives with tailored fluorescence properties [5].

Application
Selection Property
Validation Focus
Gas-Phase H-Bond Model
Single-site H-bond topology
Benchmark binding energies, vibronic spectra
Crystal Engineering Screening
Supramolecular synthon baseline
Synthon competition, co-crystal library comparison
NMR Tautomerism Study
Tautomeric shift reference
CPMAS NMR vs. solution-state tautomer ratio
Fluorescent Nucleobase Probe
Intrinsic 2-pyridone fluorescence
Photophysical lifetime, quantum yield characterization
Quote Request

Request a Quote for 1H-pyridin-2-one;1H-pyrimidine-2,4-dione

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.